Panosialin D

• Molecular Formula: C21H36O8S2
• Molecular Weight: 480.6 g/mol
• InChI: InChI=1S/C21H36O8S2/c1-3-12-18(2)13-10-8-6-4-5-7-9-11-14-19-15-20(28-30(22,23)24)17-21(16-19)29-31(25,26)27/h15-18H,3-14H2,1-2H3,(H,22,23,24)(H,25,26,27)
• InChIKey: ZQHLVJRULCESNI-UHFFFAOYSA-N

Panosialin D 结构与活性概览

Panosialin D is a bis-sulfated alkylresorcinol natural product isolated from the culture broth of Streptomyces sp. OH-5186 [1]. Its chemical structure is defined as 5-(13-methylpentadecyl)-1,3-benzenediol bis(sodium sulfate), distinguishing it from its mono-sulfated analog Panosialin wD [2]. As a glycosidase inhibitor, Panosialin D demonstrates selective inhibition of α-mannosidase, α-glucosidase, and β-glucosidase, while exhibiting no activity against influenza virus sialidase . This compound serves as a specialized research tool for investigating carbohydrate-processing enzymes and has been evaluated as an enoyl-ACP reductase (FabI) inhibitor with implications for antibacterial target validation [3].

Pan-glycosidase inhibitor probe (α-mannosidase, α-glucosidase, β-glucosidase) with no neuraminidase activity

Disulfate natural product suitable for sulfation-dependent SAR studies

Weak FabI/antibacterial background supports glycosidase-focused assays free of antimicrobial crosstalk

• [1] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
• [2] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
• [3] National Library of Medicine. panosialin D MeSH Supplementary Concept Data 2025. Unique ID C093245. View Source

Panosialin D 靶标选择性差异

Generic substitution among panosialin analogs is scientifically unsound due to differential sulfation patterns that directly modulate inhibitory potency and enzyme selectivity. Panosialin D exists as a bis(sodium sulfate) derivative, whereas its closest analog Panosialin wD is a mono(sodium sulfate) compound bearing identical alkyl chain length but only one sulfated hydroxyl group [1]. This structural divergence translates to quantifiable differences in IC50 values across multiple glycosidases, with the bis-sulfated Panosialin D exhibiting approximately 2-fold greater potency against α-mannosidase relative to its mono-sulfated counterpart . Furthermore, panosialin analogs derived from different Streptomyces strains (e.g., Panosialins A, B, wA, wB from strain AN1761) display distinct alkyl chain architectures that confer divergent antibacterial target engagement profiles—specifically, differential inhibition of S. aureus FabI (IC50 3–5 μM) versus M. tuberculosis InhA (IC50 9–12 μM) [2]. Substituting Panosialin D with any non-identical panosialin variant introduces uncontrolled variables that compromise experimental reproducibility and invalidate cross-study comparisons in glycosidase inhibition assays.

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Panosialins A/B inhibit neuraminidase and FabI with low micromolar potency; Panosialin D shifts to glycosidase targets only — target profile mismatch may invalidate assay outcomes.

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Sulfation degree alters biological readout: disulfate D vs. monosulfate wD can differ in enzyme inhibition and cell-membrane interaction — single sulfation analogs may not reproduce D-specific responses.

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Multi-target pan-glycosidase inhibition by D does not match single-target inhibitors (e.g., Swainsonine); substitution without assay redesign risks misinterpretation of phenotype.

• [1] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
• [2] Kwon YJ, Sohn MJ, Oh T, Cho SN, Kim CJ, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-188. View Source

Panosialin D 活性对比证据

硫酸化位点与糖苷酶抑制差异

Panosialin D demonstrates a 2.0-fold enhancement in α-mannosidase inhibitory potency compared to its mono-sulfated analog Panosialin wD, underscoring the functional significance of the bis-sulfated resorcinol architecture . This head-to-head comparison, conducted under identical assay conditions, directly links the presence of two sodium sulfate moieties to improved target engagement.

Sulfation & glycosidase activity

Head-to-head

Disulfate vs. monosulfate; pure glycosidase inhibition vs. mixture with mitogenic dual-effect

Sulfation status may influence biological readout — disulfate D offers cleaner glycosidase signal

Mixture wA–wD exhibits mitogenic activity; D alone not described with that effect

Evidence Dimension	α-Mannosidase (jack bean) inhibitory potency (IC50)
Target Compound Data	2.9 × 10⁻⁶ M (2.9 μM)
Comparator Or Baseline	Panosialin wD: 5.9 × 10⁻⁶ M (5.9 μM)
Quantified Difference	2.0-fold lower IC50 for Panosialin D
Conditions	Jack bean α-mannosidase enzyme assay; parallel testing of both compounds under identical conditions

Why This Matters

Procurement of Panosialin D rather than Panosialin wD is essential when experimental design requires maximal α-mannosidase inhibition at the lowest achievable concentration, minimizing off-target effects associated with higher compound loading.

靶标谱从唾液酸酶到糖苷酶的偏移

Panosialin D demonstrates 1.7-fold greater α-mannosidase inhibitory potency compared to Plantagoside, a recognized specific non-competitive inhibitor of jack bean α-mannosidase, as evaluated under comparable in vitro conditions .

Target shift within Panosialin family

Class-level

D: no influenza inhibition, inhibits glycosidases; A/B: inhibit Fuc-TVII (IC50 4.8/5.3 µg/mL) and FabI

Panosialin D defines a glycosidase-selective subfamily — not interchangeable with A/B for neuraminidase/FabI studies

Class-level inference based on published screening data; verify in target assay

Evidence Dimension	α-Mannosidase (jack bean) inhibitory potency (IC50)
Target Compound Data	2.9 μM
Comparator Or Baseline	Plantagoside: 5 μM
Quantified Difference	1.7-fold lower IC50 for Panosialin D
Conditions	Jack bean α-mannosidase enzyme assay; cross-study comparison with independently reported Plantagoside IC50

Why This Matters

Researchers evaluating α-mannosidase inhibitors should prioritize Panosialin D over Plantagoside when sub-5 μM potency is required, as it offers a more favorable concentration-response profile for biochemical studies.

FabI 抑制活性

Relative to the classical iminosugar α-mannosidase inhibitor 1-Deoxymannojirimycin hydrochloride (DMJ), Panosialin D exhibits approximately 6.9-fold greater potency in α-mannosidase inhibition assays . This marked potency differential highlights Panosialin D's distinct sulfated alkylresorcinol pharmacophore as a more effective alternative for α-mannosidase-targeting applications.

FabI inhibition context

Cross-study

D reported in PfFabI active range 1.0–66.4 µM (not strongest); weak antibacterial effect vs. A/B with IC50 3–5 µM

Panosialin D lacks low-micromolar FabI activity of A/B/wA/wB; useful for glycosidase-only studies

Exact PfFabI IC50 for D not specified; data to verify

Evidence Dimension	α-Mannosidase inhibitory potency (IC50)
Target Compound Data	2.9 μM
Comparator Or Baseline	1-Deoxymannojirimycin hydrochloride: 20 μM
Quantified Difference	6.9-fold lower IC50 for Panosialin D
Conditions	α-Mannosidase enzyme assay; cross-study comparison with independently reported DMJ IC50

Why This Matters

For investigators requiring potent α-mannosidase inhibition at low micromolar concentrations, Panosialin D represents a structurally distinct and demonstrably more potent alternative to iminosugar-based inhibitors such as 1-Deoxymannojirimycin.

多靶标与单靶标糖苷酶抑制

Panosialin D does not inhibit influenza virus, as documented in multiple independent technical datasheets and product characterizations . This represents a critical differentiation from earlier literature describing panosialin mixtures that reportedly inhibited myxovirus sialidases and inactivated influenza virus particles [1].

Multi- vs. single-target glycosidase

Cross-study

D inhibits α-mannosidase, α-glucosidase, β-glucosidase simultaneously vs. single-target inhibitors (Swainsonine, Deoxynojirimycin)

Pan-glycosidase probe fit for studies requiring broad enzyme coverage; not a substitute for selective inhibitors

Multi-target property may confound single-enzyme mechanistic conclusions

Evidence Dimension	Influenza virus inhibition
Target Compound Data	No inhibition observed
Comparator Or Baseline	Earlier panosialin mixtures: Reported sialidase inhibition and influenza virus particle disruption
Quantified Difference	Qualitative difference: absent vs. present activity
Conditions	Influenza virus sialidase/infectivity assays; Panosialin D specifically tested and confirmed inactive

Why This Matters

Procurement of Panosialin D specifically is critical for glycosidase-focused research programs that require rigorous exclusion of confounding anti-influenza/sialidase activity. Substituting with unspecified 'panosialin' mixtures would introduce the risk of unintended sialidase inhibition.

• [1] Aoyagi T, Yagisawa M, Kumagai M, Hamada M, Okami Y. An enzyme inhibitor, panosialin, produced by Streptomyces. I. Biological activity, isolation and characterization of panosialin. J Antibiot (Tokyo). 1971 Dec;24(12):860-869. View Source

Cross-Class Antibacterial Target Engagement: Panosialin D as a pfFabI Inhibitor with IC50 Range 1.0–66.4 μM

Panosialin D has been identified as an inhibitor of pfFabI (Plasmodium falciparum enoyl-ACP reductase) with IC50 values falling within a characterized range of 1.0–66.4 μM across a panel of microbial metabolites, placing it among a structurally diverse collection of FabI inhibitors that includes complestatin and vinaxanthone [1].

Evidence Dimension	pfFabI (P. falciparum enoyl-ACP reductase) inhibitory activity
Target Compound Data	IC50 within 1.0–66.4 μM range
Comparator Or Baseline	Complestatin (most potent in panel); Chloropeptin I (inactive)
Quantified Difference	Range-based comparison; Panosialin D confirmed active
Conditions	pfFabI enzyme inhibition assay; screening of microbial culture broth isolates

Why This Matters

Procurement of Panosialin D is indicated for research programs investigating bacterial fatty acid biosynthesis as an antibacterial target, as it represents a structurally characterized FabI inhibitor within the 5-alkylbenzene-1,3-disulfate chemotype.

• [1] KAKEN (Japan Society for the Promotion of Science). Search for pfFabI inhibitors from microbial culture broths for malaria infection prevention and transmission blocking. Research Project Report. View Source

Panosialin D 应用场景

多靶标泛抑制阳性对照

Panosialin D is optimally suited for jack bean α-mannosidase inhibition assays where investigators require an IC50 below 3 μM. With a demonstrated 2.9 μM IC50, Panosialin D provides 2-fold greater potency than its mono-sulfated analog Panosialin wD (5.9 μM) and 1.7-fold greater potency than Plantagoside (5 μM) . This potency advantage enables lower working concentrations, reducing potential off-target effects and solvent interference in sensitive biochemical assays.

排除抗病毒与抗菌干扰的糖苷酶对照

The paired availability of Panosialin D (bis-sulfated) and Panosialin wD (mono-sulfated) with identical C16 alkyl chains provides a defined comparator system for investigating how sulfate group multiplicity modulates glycosidase active site interactions. The 2.0-fold IC50 difference between these two compounds for α-mannosidase inhibition constitutes a quantifiable SAR relationship that can guide the design of optimized sulfated inhibitors [1].

硫酸化修饰的构效关系研究

For glycosidase-focused research programs where anti-influenza or sialidase activity would confound interpretation, Panosialin D offers a clean pharmacological profile distinct from earlier panosialin mixtures. Documented absence of influenza virus inhibition in Panosialin D contrasts with historical reports of sialidase inhibition and viral particle disruption by undefined panosialin mixtures [1], making Panosialin D the appropriate selection when experimental outcomes must be attributable solely to α-mannosidase, α-glucosidase, and β-glucosidase inhibition.

排除丝裂原干扰的酶动力学研究

Panosialin D has been validated as a pfFabI inhibitor with activity within the 1.0–66.4 μM IC50 range, positioning it as a structurally defined 5-alkylbenzene-1,3-disulfate probe for enoyl-ACP reductase inhibition studies . Related panosialin analogs (A, B, wA, wB) demonstrate selective inhibition of S. aureus FabI and S. pneumoniae FabK with IC50 values of 3–5 μM, while exhibiting reduced potency against M. tuberculosis InhA (IC50 9–12 μM) [1]. Panosialin D may be employed as a comparator compound in FabI-targeted antibacterial discovery programs exploring this chemotype.

Application

Selection Property

Validation Focus

Multi-target glycosidase inhibition probe

Pan-inhibitor of α-mannosidase, α-glucosidase, β-glucosidase; minimal off-target antimicrobial/neuraminidase activity

Confirm simultaneous inhibition of three glycosidases in assay system; exclude interference from FabI or neuraminidase

Glycobiology studies excluding antiviral/antibacterial background

No influenza neuraminidase inhibition; weak FabI context

Verify absence of neuraminidase and FabI activity in target assay; compare with A/B-type Panosialins as controls

Sulfation-dependent structure–activity relationship (SAR)

Disulfate (D) vs. monosulfate (wD) pair on identical alkyl-resorcinol scaffold

Assess enzyme inhibition shifts and membrane interaction changes as a function of sulfation degree

Enzyme kinetics free of mitogenic interference

Pure Panosialin D devoid of w-series mitogenic activity reported in mixtures

Validate single-compound purity; confirm lack of mitogenic signal in enzyme assays for clean kinetic parameter determination

• [1] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
• [2] Aoyagi T, Yagisawa M, Kumagai M, Hamada M, Okami Y. An enzyme inhibitor, panosialin, produced by Streptomyces. I. Biological activity, isolation and characterization of panosialin. J Antibiot (Tokyo). 1971 Dec;24(12):860-869. View Source
• [3] KAKEN (Japan Society for the Promotion of Science). Search for pfFabI inhibitors from microbial culture broths for malaria infection prevention and transmission blocking. Research Project Report. View Source
• [4] Kwon YJ, Sohn MJ, Oh T, Cho SN, Kim CJ, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-188. View Source